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Compound of Interest

Compound Name: N-Benzyllinoleamide

Cat. No.: B593445 Get Quote

This document provides essential safety and logistical information for the proper disposal of N-
Benzyllinoleamide (CAS No. 18286-71-0), a compound used in research as an inhibitor of

soluble epoxide hydrolase.[1] Adherence to these procedures is critical for ensuring laboratory

safety and environmental responsibility. This guide is intended for researchers, scientists, and

drug development professionals.

I. Immediate Safety and Handling Protocols
Before proceeding with disposal, it is imperative to handle N-Benzyllinoleamide with

appropriate caution. Conflicting information exists regarding its hazard classification. While

some suppliers classify the substance as not hazardous under the Globally Harmonized

System (GHS)[2], others identify it as a skin and eye irritant.[3] Therefore, a conservative

approach is recommended, treating the compound as potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

potential splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin

contact.[3]

Body Protection: A laboratory coat is required to protect clothing and skin from

contamination.
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Respiratory Protection: While generally not required under normal handling, a respirator may

be necessary if dust or aerosols are generated.[4] Work should be conducted in a well-

ventilated area.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. If irritation

occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical attention if irritation persists.

Swallowing: If swallowed, rinse the mouth with water and consult a physician.

Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

II. Quantitative Safety Data Summary
The following table summarizes the key safety ratings for N-Benzyllinoleamide from available

Safety Data Sheets (SDS).

Hazard Classification Cayman Chemical SDS Sigma-Aldrich SDS

GHS Classification Not Classified
Skin Irritation (Category 2),

Eye Irritation (Category 2A)

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Not Provided

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Not Provided

Hazard Statements None

H315: Causes skin irritation,

H319: Causes serious eye

irritation

III. Step-by-Step Disposal Procedure
The recommended disposal procedure for N-Benzyllinoleamide is to engage a licensed and

qualified hazardous waste disposal company. This ensures compliance with all local, state, and

federal regulations.
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Waste Collection:

Collect waste N-Benzyllinoleamide, including any contaminated materials (e.g., weighing

paper, pipette tips, gloves), in a designated, clearly labeled, and tightly sealed waste

container.

The container should be compatible with the chemical and stored in a designated waste

accumulation area.

Waste Segregation:

Do not mix N-Benzyllinoleamide waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office or the waste

disposal vendor.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "N-
Benzyllinoleamide," the CAS number "18286-71-0," and the approximate quantity.

Arranging for Pickup:

Contact your institution's EHS office or the contracted hazardous waste disposal company

to schedule a pickup.

Provide them with all necessary information about the waste, including the Safety Data

Sheet.

Spill Management:

In the event of a spill, avoid generating dust.

Carefully sweep or scoop up the solid material and place it in the designated hazardous

waste container.

Clean the spill area with an appropriate solvent or detergent, and collect the cleaning

materials as hazardous waste.
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Crucially, do not let the product enter drains.

IV. Experimental Workflow and Decision Pathway
The following diagrams illustrate the experimental workflow for handling and the logical

decision-making process for the disposal of N-Benzyllinoleamide.
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Caption: Experimental workflow for handling and disposal of N-Benzyllinoleamide.
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Caption: Decision-making pathway for the disposal of N-Benzyllinoleamide and associated

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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